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Compound of Interest

Compound Name: ARRY-382

Cat. No.: B1574561

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility and stability of the Colony-
Stimulating Factor 1 Receptor (CSF-1R) inhibitor, ARRY-382, in Dimethyl Sulfoxide (DMSO).
Adherence to these guidelines is crucial for ensuring the accuracy and reproducibility of
experimental results.

Compound Information

Note on Compound Identity: The designation "ARRY-382" has been associated with a potent
and selective inhibitor of CSF-1R/c-Fms. It is important to distinguish this from Tucatinib, which
is sometimes referred to by the synonym ARRY-380. This document specifically addresses the
CSF-1R inhibitor ARRY-382.

Solubility Data

The solubility of ARRY-382 in DMSO has been reported by various suppliers. It is a potent
solvent for this compound, enabling the preparation of high-concentration stock solutions for in
vitro studies. However, it is important to note that moisture-absorbing DMSO can reduce
solubility; therefore, the use of fresh, anhydrous DMSO is highly recommended.[1][2]

Table 1: Solubility of ARRY-382 in DMSO
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. Reported Solubility Reported Solubility
Supplier Notes
(mg/mL) (mM)

Moisture-absorbing

) DMSO reduces
Selleck Chemicals 5 mg/mL 8.85 mM -
solubility. Please use

fresh DMSO.[1]

Ultrasonic assistance
may be needed.
Hygroscopic DMSO
MedChemExpress 8.33 mg/mL 14.75 mM has a significant
impact on solubility;
please use newly
opened DMSO.[2]

Stability and Storage

Proper storage of ARRY-382, both as a solid and in solution, is critical to maintain its integrity
and activity.

Table 2: Storage and Stability of ARRY-382

Storage .

Form Stability Source
Temperature

Solid (Powder) -20°C 3 years [2]

Solid (Powder) 4°C 2 years [2]

In DMSO -80°C 1 year (aliquotted) [1]

In DMSO -80°C 6 months [2]

In DMSO -20°C 1 month [1][2]

To prevent degradation from repeated freeze-thaw cycles, it is strongly recommended to aliquot
stock solutions into single-use volumes.[1]
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Experimental Protocols

Preparation of a 10 mM ARRY-382 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of ARRY-382 in DMSO.

Materials:

ARRY-382 (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of ARRY-382: The molecular weight of ARRY-382 is 564.68
g/mol .[1] To prepare 1 mL of a 10 mM stock solution, you will need:

o Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL)*564.68 g/mol * (1000 mg /1 g) = 5.647
mg

o Weigh ARRY-382: Carefully weigh out 5.65 mg of ARRY-382 powder and place it in a sterile
microcentrifuge tube.

e Add DMSO: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the ARRY-
382 powder.

» Dissolve the compound:
o Vortex the tube vigorously for 1-2 minutes.

o If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.[2]
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o Visually inspect the solution to ensure there is no particulate matter.

» Aliquot and store: Aliquot the stock solution into single-use, sterile microcentrifuge tubes.
Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[1][2]

Workflow for Assessing ARRY-382 Solubility and
Stability

The following diagram outlines a general workflow for determining the solubility and stability of
ARRY-382 in DMSO.
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Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1574561?utm_src=pdf-body-img
https://www.benchchem.com/product/b1574561?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

e 1. selleckchem.com [selleckchem.com]
e 2. medchemexpress.com [medchemexpress.com]
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and Stability in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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